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An In-depth Technical Guide to Methyl 5-hydroxypyridine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 5-hydroxypyridine-2-carboxylate is a phenolic acid naturally occurring in the stems of

Mahonia fortunei.[1][2][3][4] This molecule has garnered interest within the scientific community

for its demonstrated anti-inflammatory properties, specifically its ability to inhibit nitric oxide

(NO) production in vitro without inducing cytotoxicity.[1][3][4][5] This technical guide provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols for its synthesis and biological evaluation, and a visualization of its proposed

mechanism of action.

Chemical and Physical Properties
The fundamental properties of Methyl 5-hydroxypyridine-2-carboxylate are summarized

below. This data is crucial for its handling, characterization, and application in experimental

settings.
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Property Value

IUPAC Name methyl 5-hydroxypyridine-2-carboxylate[6]

Synonyms
Methyl 5-hydroxypicolinate, 5-Hydroxy-pyridine-

2-carboxylic acid methyl ester[6][7]

CAS Number 30766-12-2[1][2][3][4][6][7]

Molecular Formula C₇H₇NO₃[1][3][4][6]

Molecular Weight 153.14 g/mol [1][3][4][5][6]

InChI Key YYAYXDDHGPXWTA-UHFFFAOYSA-N[6]

SMILES COC(=O)C1=NC=C(C=C1)O[1][4][6]

Physical Properties
Property Value Source

Appearance Off-white to pink solid[1] MedchemExpress

Melting Point 191.5 - 192.5 °C[7] PrepChem

Solubility
DMSO: 50 mg/mL (326.51

mM)[1][3][4]
MedchemExpress, GlpBio

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 2 years.[1]
MedchemExpress

Note: Ultrasonic assistance is recommended for dissolution in DMSO. The hygroscopic nature

of DMSO can significantly impact solubility, and using newly opened solvent is advised.[1]

Spectral Data
Analysis Data

LC-MS
Calculated [M+H]⁺ m/z = 154.1; Measured

[M+H]⁺ m/z = 154.1[2]

Biological Activity and Mechanism of Action
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Methyl 5-hydroxypyridine-2-carboxylate has been identified as an inhibitor of nitric oxide

(NO) production. In studies involving lipopolysaccharide (LPS)-stimulated RAW264.7

macrophage and BV2 microglial cell lines, the compound demonstrated significant NO

inhibition with IC₅₀ values of 115.67 µM and 118.80 µM, respectively.[1][3][4][5] Importantly, it

did not show any cytotoxic effects at concentrations up to 200 µM.[1][3][4][5]

This activity suggests a potential role in modulating inflammatory pathways. LPS is known to

activate Toll-like receptor 4 (TLR4), triggering a downstream signaling cascade that results in

the expression of inducible nitric oxide synthase (iNOS) and subsequent production of NO, a

key inflammatory mediator. The inhibitory action of Methyl 5-hydroxypyridine-2-carboxylate
likely interferes with this pathway.
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Proposed Anti-inflammatory Signaling Pathway
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Synthesis Workflow of Methyl 5-hydroxypyridine-2-carboxylate

Method A: Esterification Method B: Hydrogenation

5-Hydroxypyridine-
2-carboxylic Acid

Stir overnight at 75°C

Methanol (Solvent)
Sulfuric Acid (Catalyst)

Methyl 5-hydroxypyridine-
2-carboxylate

5-Benzyloxy-2-pyridine-
carboxylic acid methyl ester

React at room temperature

75% Ethanol (Solvent)
5% Pd/C (Catalyst)

H2 @ 47 psi

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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